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Compound of Interest

Compound Name: N-methylcyclohexanecarboxamide

Cat. No.: B3056012 Get Quote

An In-depth Technical Guide to N-
methylcyclohexanecarboxamide
This guide provides a comprehensive overview of N-methylcyclohexanecarboxamide, a

chemical compound of interest to researchers and professionals in drug development and

organic chemistry. The document details its chemical properties, synthesis, and relevant data,

presented in a clear and accessible format.

Chemical Identity and Properties
N-methylcyclohexanecarboxamide is a mono-substituted amide derivative of

cyclohexanecarboxylic acid. Its fundamental chemical and physical properties are summarized

below.

Table 1: Physicochemical Properties of N-methylcyclohexanecarboxamide
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Property Value Reference

Molecular Formula C₈H₁₅NO [1]

Molecular Weight 141.21 g/mol [1]

IUPAC Name

N-

methylcyclohexanecarboxamid

e

[1]

CAS Number 6830-84-8 [1]

Exact Mass 141.115364102 Da [1]

XLogP3-AA 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 1 [1]

Synonyms: The compound is also known by several other names, including

Cyclohexanecarboxamide, N-methyl-; Hexahydro-N-methylbenzamide; and cyclohexyl-N-

methylcarboxamide.[1]

Synthesis of N-methylcyclohexanecarboxamide
A common laboratory-scale synthesis of N-methylcyclohexanecarboxamide involves a two-

step process starting from cyclohexanecarboxylic acid.[2] This procedure is outlined below.

Experimental Protocol: Synthesis from Cyclohexanecarboxylic Acid

Objective: To synthesize N-methylcyclohexanecarboxamide from cyclohexanecarboxylic

acid.

Materials:

Cyclohexanecarboxylic acid
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Thionyl chloride (SOCl₂)

Aqueous methylamine (CH₃NH₂)

Appropriate organic solvent (e.g., dichloromethane or diethyl ether)

Apparatus for reflux, extraction, and purification

Procedure:

Step 1: Formation of Cyclohexanecarbonyl Chloride

In a round-bottom flask equipped with a reflux condenser and a gas trap,

cyclohexanecarboxylic acid is dissolved in a suitable solvent.

Thionyl chloride is added dropwise to the solution. The reaction is typically performed in

excess of thionyl chloride.

The mixture is gently heated to reflux for a period sufficient to ensure complete conversion to

the acid chloride. The progress of the reaction can be monitored by the cessation of gas

evolution (HCl and SO₂).

After the reaction is complete, the excess thionyl chloride and solvent are removed under

reduced pressure to yield the crude cyclohexanecarbonyl chloride.

Step 2: Amidation to form N-methylcyclohexanecarboxamide

The crude cyclohexanecarbonyl chloride is dissolved in an appropriate organic solvent.

The solution is cooled in an ice bath.

Aqueous methylamine is added dropwise to the cooled solution with vigorous stirring. An

excess of methylamine is used to react with the acid chloride and to neutralize the

hydrochloric acid byproduct.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for a specified period.
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The resulting mixture is then subjected to a work-up procedure, which typically involves

washing with water and brine, followed by drying of the organic layer over an anhydrous

drying agent (e.g., Na₂SO₄ or MgSO₄).

The solvent is removed by rotary evaporation to yield the crude N-
methylcyclohexanecarboxamide.

Further purification can be achieved by recrystallization or column chromatography.

Logical Workflow and Diagrams
The synthesis of N-methylcyclohexanecarboxamide can be visualized as a sequential two-

step chemical transformation. The following diagram illustrates this workflow.

Starting Material

Step 1: Acid Chloride Formation

Step 2: Amidation Final Product

Cyclohexanecarboxylic
Acid

RefluxThionyl Chloride
(SOCl₂)

Cyclohexanecarbonyl
Chloride

ReactionAqueous Methylamine
(CH₃NH₂) N-methylcyclohexanecarboxamide

Click to download full resolution via product page

Caption: Synthesis workflow for N-methylcyclohexanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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